Cas no 147852-26-4 ((R)-(-)-Repaglinide (Repaglinide Impurity))

• Product Name: (R)-(-)-Repaglinide (Repaglinide Impurity)
• CAS No: 147852-26-4
• MF: C₂₇H₃₆N₂O₄
• MW: 452.585747718811
• CID: 207382
• PubChem ID: 10479034
• Update Time: 2025-09-20

(R)-(-)-Repaglinide (Repaglinide Impurity) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]-
• (R)-(-)-Repaglinide (Repaglinide Impurity)
• (R)-(-)-Repaglinide
• 2-ethoxy-4-[2-[[(1R)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]benzoic acid
• AG-EE 624ZW
• Repaglinide impurity E
• UNII-85M30X62FM
• 2-Ethoxy-4-{2-{{(1R)-3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}amino}-2-oxoethyl}benzoic acid
• R-Repaglinide
• Repaglinide Impurity
• R-Repaglinide (Repaglinide IMpurity E)
• 2-ethoxy-4-[2-[[(1R)-3-Methyl-1-[2-(piperidin-1- yl)phenyl]butyl]aMino]-2-oxoethyl]benzoic acid
• Imp. E:2-ethoxy-4-[2-[[(1R)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]benzoic acid
• Repaglinide specified impurity E [EP]
• (-)-Repaglinide
• Q27269656
• J-008417
• SCHEMBL8141950
• 147852-26-4
• REPAGLINIDE IMPURITY E [EP IMPURITY]
• AG-EE-624ZW
• 85M30X62FM
• Benzoic acid, 2-ethoxy-4-(2-(((1R)-3-methyl-1-(2-(1-piperidinyl)phenyl)butyl)amino)-2-oxoethyl)-
• 2-Ethoxy-4-(2-(((1R)-3-methyl-1-(2-(piperidin-1-yl)phenyl)butyl)amino)-2-oxoethyl)benzoic acid
• DTXSID70163818
• 2-Ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoic Acid
• Repaglinide, (-)-
• CHEMBL151767
• Repaglinide specified impurity E
• DTXCID4086309
• Repaglinide EP Impurity E
• 2-Ethoxy-4-[2-[[(1R)-3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl]amino]-2-oxoethyl]-benzoic Acid; (R)-2-Ethoxy-4-[2-({3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}amino)-2-oxoethyl]benzoic acid
• REPAGLINIDE IMPURITY E (EP IMPURITY)

• Inchi： 1S/C27H36N2O4/c1-4-33-25-17-20(12-13-22(25)27(31)32)18-26(30)28-23(16-19(2)3)21-10-6-7-11-24(21)29-14-8-5-9-15-29/h6-7,10-13,17,19,23H,4-5,8-9,14-16,18H2,1-3H3,(H,28,30)(H,31,32)/t23-/m1/s1
• InChI Key： FAEKWTJYAYMJKF-HSZRJFAPSA-N
• SMILES： O=C(CC1C=CC(C(=O)O)=C(C=1)OCC)N[C@H](CC(C)C)C1=CC=CC=C1N1CCCCC1

Computed Properties

• Exact Mass: 452.26800
• Monoisotopic Mass: 452.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 672.9±55.0 °C at 760 mmHg
• Flash Point: 360.8±31.5 °C
• Refractive Index: 1.568
• PSA: 82.36000
• LogP: 6.12520
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

(R)-(-)-Repaglinide (Repaglinide Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)